Cas no 817586-01-9 (FTI-2148 diTFA)

FTI-2148 diTFA structure
FTI-2148 diTFA structure
Product name:FTI-2148 diTFA
CAS No:817586-01-9
MF:C24H28N4O3S.2C2HF3O2
MW:680.62
CID:5052808
PubChem ID:168011754

FTI-2148 diTFA Chemical and Physical Properties

Names and Identifiers

    • 817586-01-9
    • FTI-2148 diTFA
    • DA-63624
    • AKOS040733201
    • (2S)-2-[[4-[(1H-imidazol-5-ylmethylamino)methyl]-2-(2-methylphenyl)benzoyl]amino]-4-methylsulfanylbutanoic acid;2,2,2-trifluoroacetic acid
    • Inchi: InChI=1S/C24H28N4O3S.C2HF3O2/c1-16-5-3-4-6-19(16)21-11-17(12-25-13-18-14-26-15-27-18)7-8-20(21)23(29)28-22(24(30)31)9-10-32-2;3-2(4,5)1(6)7/h3-8,11,14-15,22,25H,9-10,12-13H2,1-2H3,(H,26,27)(H,28,29)(H,30,31);(H,6,7)/t22-;/m0./s1
    • InChI Key: ZCCUFUPJNUTGJM-FTBISJDPSA-N
    • SMILES: CC1=CC=CC=C1C2=C(C=CC(=C2)CNCC3=CN=CN3)C(=O)NC(CCSC)C(=O)O.C(=O)(C(F)(F)F)O

Computed Properties

  • Exact Mass: 566.18107570g/mol
  • Monoisotopic Mass: 566.18107570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 11
  • Complexity: 691
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 170Ų

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